Cas no 2137792-93-7 (methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate)

• Product Name: methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate
• CAS No: 2137792-93-7
• MF: C₁₁H₉FO₄
• MW: 224.185167074203
• CID: 5258669
• Update Time: 2025-10-30

methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate

• Inchi： 1S/C11H9FO4/c1-15-10(13)8-5-6-3-2-4-7(12)9(6)11(14)16-8/h2-4,8H,5H2,1H3
• InChI Key： QDDRRJWNZOOHOL-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)OC(=O)C2=C(F)C=CC=C2C1

Additional information on methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate

Methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate: A Comprehensive Overview

The compound methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate (CAS No. 2137792-93-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzopyrans, which are known for their versatile structures and wide-ranging biological activities. The presence of the fluorine atom at the 8th position introduces unique electronic properties, enhancing its reactivity and making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The methyl ester group at the 3-position of this compound plays a crucial role in stabilizing the molecule and influencing its pharmacokinetic properties. Researchers have demonstrated that such esterified derivatives exhibit improved bioavailability compared to their non-esterified counterparts, making them more suitable for therapeutic applications.

The synthesis of methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate involves a multi-step process that typically includes Friedel-Crafts acylation followed by selective fluorination. The use of fluorination techniques has been optimized in recent years to ensure high yields and purity. Advanced methodologies, such as electrophilic fluorination using Selectfluor or other fluorinating agents, have been employed to achieve precise substitution at the desired position on the benzopyran ring.

In terms of structural analysis, this compound exhibits a planar geometry due to the conjugation between the aromatic ring and the lactone group. The lactone ring (formed by the esterification of the carboxylic acid group) contributes to its stability and solubility properties. Computational studies using density functional theory (DFT) have revealed that the molecule's electronic distribution is significantly influenced by the fluorine atom, which enhances its ability to participate in hydrogen bonding and other non-covalent interactions.

Biological evaluations of methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate have shown promising results in vitro. For instance, studies conducted on human cancer cell lines indicate that this compound exhibits selective cytotoxicity, potentially targeting specific signaling pathways involved in cell proliferation and apoptosis. Additionally, its anti-inflammatory activity has been attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammatory responses.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent research has explored its potential as a component in organic field-effect transistors (OFETs), where its ability to modulate charge carrier mobility could lead to improved device performance.

In conclusion, methyl 8-fluoro-1 oxo 3 4 dihydro 1H 2 benzopyran 3 carboxylate (CAS No. 2137792937) is a multifaceted compound with diverse applications across various scientific domains. Its structure lends itself to numerous chemical modifications, enabling researchers to tailor its properties for specific uses. As ongoing studies continue to uncover new insights into its biological and chemical behaviors, this compound is poised to play an increasingly important role in both academic research and industrial applications.